Cas no 1134163-29-3 (Pioglitazone-d)
Pioglitazone-d is a deuterated analog of pioglitazone, a thiazolidinedione-class antidiabetic agent. The incorporation of deuterium atoms enhances metabolic stability, potentially reducing the formation of reactive metabolites and improving pharmacokinetic profiles. This modification may lead to a more predictable drug exposure and reduced interpatient variability. Pioglitazone-d retains the pharmacological activity of the parent compound, acting as a selective PPAR-γ agonist to improve insulin sensitivity in peripheral tissues. Its deuterated structure makes it a valuable tool for metabolic studies, drug-drug interaction assessments, and comparative bioavailability research. The compound is particularly useful in analytical applications, serving as an internal standard for LC-MS quantification of pioglitazone in biological matrices.
Pioglitazone-d structure
Product Name:Pioglitazone-d
CAS No:1134163-29-3
MF:C19H16D4N2O3S
MW:360.463
CID:1066322
PubChem ID:25235523
Update Time:2025-05-20
Pioglitazone-d Chemical and Physical Properties
Names and Identifiers
-
- (±)-Pioglitazone-d4 (phenyl-d4)
- Pioglitazone-d4 Hydrochloride
- Pioglitazone D4
- Pioglitazone-d4
- Pioglitazone-d
- U 72107 D4
- DA-76906
- HY-13956S
- 1ST11071D4
- CS-0019852
- AKOS040734858
- MS-25708
- F91251
- 5-[[2,3,5,6-Tetradeuterio-4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
- 1134163-29-3
- 5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl-2,3,5,6-d4]methyl]-2,4-thiazolidinedione
- (+/-)-Pioglitazone-d4 (phenyl-d4)
-
- MDL: MFCD09752136
- Inchi: InChI=1S/C19H20N2O3S/c1-2-13-3-6-15(20-12-13)9-10-24-16-7-4-14(5-8-16)11-17-18(22)21-19(23)25-17/h3-8,12,17H,2,9-11H2,1H3,(H,21,22,23)/i4D,5D,7D,8D
- InChI Key: HYAFETHFCAUJAY-YBNXMSKUSA-N
- SMILES: CCC1=CN=C(CCOC2=C(C([2H])=C(CC3C(NC(S3)=O)=O)C([2H])=C2[2H])[2H])C=C1
Computed Properties
- Exact Mass: 360.14457066g/mol
- Monoisotopic Mass: 360.14457066g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 93.6Ų
Experimental Properties
- Melting Point: 179-182°C
Pioglitazone-d Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-13956S-1mg |
Pioglitazone-d |
1134163-29-3 | 99.08% | 1mg |
¥2400 | 2024-07-20 | |
| MedChemExpress | HY-13956S-5mg |
Pioglitazone-d4 |
1134163-29-3 | 5mg |
¥5500 | 2022-06-06 | ||
| TRC | P469996-5mg |
(±)-Pioglitazone-d4 (phenyl-d4) |
1134163-29-3 | 5mg |
$ 1013.00 | 2023-09-06 | ||
| TRC | P469996-10mg |
(±)-Pioglitazone-d4 (phenyl-d4) |
1134163-29-3 | 10mg |
$ 1714.00 | 2023-09-06 | ||
| ChemScence | CS-0019852-1mg |
Pioglitazone-d4 |
1134163-29-3 | 1mg |
$250.0 | 2022-04-28 | ||
| ChemScence | CS-0019852-5mg |
Pioglitazone-d4 |
1134163-29-3 | 5mg |
$550.0 | 2022-04-28 | ||
| 1PlusChem | 1P008TJ0-1mg |
Pioglitazone-d4 |
1134163-29-3 | ≥99% deuterated forms (d1-d4) | 1mg |
$205.00 | 2025-02-24 | |
| A2B Chem LLC | AE10716-1mg |
PIOGLITAZONE-D4 |
1134163-29-3 | ≥99% deuterated forms (d1-d4) | 1mg |
$217.00 | 2024-04-20 |
Pioglitazone-d Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
1134163-29-3 (Pioglitazone-d) Related Products
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